gp100 (471-480)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Immunotherapy Target : gp100 is a melanocyte lineage-specific antigen recognized by tumor-infiltrating lymphocytes (TILs) in melanoma patients. It's used to generate potent cytotoxic T lymphocyte (CTL) lines capable of cytolysis and cytokine secretion against melanoma cells (Salgaller et al., 1995).
Melanoma Cell Targeting : gp100-specific CTLs target HLA-A2.1+ melanoma cells, indicating gp100's potential as an immunotherapy target. Studies show CTLs from melanoma patients can recognize gp100, making it useful for specific immunotherapy against melanoma (Bakker et al., 1994).
Peptide Vaccine Development : The use of synthetic peptides from gp100 for vaccine development in melanoma treatment has shown promising results. Studies demonstrate that specific peptide sequences from gp100 can elicit strong immune responses in patients with metastatic melanoma (Rosenberg et al., 1998).
Enhanced Immune Response : Enhancing gp100-specific immunity using dendritic cells transduced with gp100 sequences has shown increased antitumor activity and potent T-cell-mediated protective immunity in melanoma (Wan et al., 1999).
Identification of Subdominant CTL Epitopes : The identification of subdominant CTL epitopes in gp100 helps in understanding the diversity of human antitumor cytotoxic T cell responses and is relevant for the design of effective immune-based therapies (Tsai et al., 1997).
Genetic Vaccination Against gp100 : Genetic vaccination against gp100 has demonstrated potential for specific antitumor immunity in mouse models. This approach involves the injection of antigen-encoding naked plasmid DNA and has shown promising results for fighting cancer (Schreurs et al., 1998).
properties
Product Name |
gp100 (471-480) |
|---|---|
sequence |
VPLDCVLYRY |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (471-480); gp100 (471-480) |
Origin of Product |
United States |
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